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Compound of Interest

Compound Name: Arsenazo I

CAS No.: 520-10-5

Cat. No.: B1667613

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Arsenazo I powder, a

chemical substance requiring careful management in a laboratory setting. The following

sections detail the associated hazards, necessary precautions, and emergency procedures to

ensure the safety of all personnel.

Hazard Identification and Classification
Arsenazo I is classified as a hazardous substance. It is crucial to understand its potential

health and environmental effects.

GHS Classification Summary
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Hazard Class Category

Acute Toxicity, Oral Category 3

Acute Toxicity, Inhalation Category 3

Hazardous to the aquatic environment, acute

hazard
Category 1

Hazardous to the aquatic environment, long-

term hazard
Category 1

Signal Word: Danger

Hazard Pictograms:

alt text

alt text

Hazard Statements:

H301 + H331: Toxic if swallowed or if inhaled.[1][2][3][4]

H410: Very toxic to aquatic life with long lasting effects.[1][2][3][4]

Precautionary Statements:

Prevention: P261, P264, P270, P271, P273[2][3][4]

Response: P301 + P310 + P330, P304 + P340 + P311, P391[2][3]

Storage: P403 + P233, P405[2]

Disposal: P501[1][2][3]

Toxicological Data
While specific quantitative toxicological data for Arsenazo I is not widely available in the

reviewed literature, the classification as acutely toxic indicates a significant hazard. The
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toxicological properties have not been fully investigated.[5] Ingestion of arsenic-containing

compounds can lead to severe symptoms and potentially death.[5] It is also considered a

cancer suspect agent.[5] The primary target organs include the kidneys, central nervous

system, liver, and cardiovascular system.[5]

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is mandatory to minimize exposure risk.

Engineering Controls
Operations involving Arsenazo I powder should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood to minimize dust generation and accumulation.

[5]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Arsenazo I powder.

PPE Type Specification

Eye Protection Chemical safety goggles or glasses.

Hand Protection Protective gloves (e.g., nitrile).

Body Protection
A lab coat or other suitable protective clothing.

[1]

Respiratory Protection

In case of inadequate ventilation or when dust is

generated, a suitable respirator should be worn.

[1]

Hygiene Measures
Wash hands thoroughly after handling the substance and before eating, drinking, or

smoking.[1][5]

Do not eat, drink, or smoke in areas where Arsenazo I is handled or stored.[1]
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Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2]

Store locked up.[2]

Avoid direct sunlight, air contact, and moisture.[1]

Experimental Protocols: Safe Weighing of Arsenazo
I Powder
This protocol outlines the steps for safely weighing Arsenazo I powder to minimize the risk of

inhalation and contamination.

Preparation:

Ensure a chemical fume hood is certified and functioning correctly.

Don all required PPE as specified in section 3.2.

Decontaminate the balance and the fume hood work surface.

Place a weighing paper or boat on the balance.

Weighing Procedure:

Carefully open the Arsenazo I container inside the fume hood.

Slowly transfer the desired amount of powder onto the weighing paper/boat using a clean

spatula. Avoid any actions that could generate dust.

Securely close the Arsenazo I container.

Post-Weighing:

Carefully transfer the weighed powder to the designated vessel for your experiment.
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Dispose of the weighing paper/boat and any contaminated materials in a designated

hazardous waste container.

Clean the spatula, balance, and work surface thoroughly.

Remove PPE in the correct order to avoid self-contamination.

Wash hands thoroughly.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Emergency Situation First Aid and Response Measures

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. Immediately call a

POISON CENTER or doctor.[1][2]

Skin Contact

Remove all contaminated clothing immediately.

Rinse the skin with plenty of water. Seek

immediate medical advice.[1][2]

Eye Contact
Rinse immediately with plenty of water.[1] If

irritation persists, seek medical attention.[2]

Ingestion
Rinse mouth. Immediately call a POISON

CENTER or doctor.[1][2]

Accidental Release/Spill

Clean up spills immediately, observing all safety

precautions. Sweep up the powder, avoiding

dust generation, and place it into a suitable

container for disposal. Ensure the area is well-

ventilated.[5]

Disposal Considerations
Arsenazo I and any contaminated materials must be disposed of as hazardous waste.[1]

Follow all local, regional, and national regulations for hazardous waste disposal.
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Visualized Workflows
Personal Protective Equipment (PPE) Workflow

Donning PPE

Doffing PPE

1. Lab Coat 2. Gloves 3. Safety Goggles 4. Respirator (if needed)

1. Gloves 2. Safety Goggles 3. Lab Coat 4. Respirator Wash Hands

Start

End

Click to download full resolution via product page

Caption: Correct sequence for donning and doffing Personal Protective Equipment.

Spill Response Workflow
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Spill Occurs

Evacuate Immediate Area

Alert Supervisor & Colleagues

Don Appropriate PPE

Contain the Spill

Clean Up with Appropriate Materials

Dispose of Waste in Hazardous Container

Decontaminate Area & Equipment

Complete Spill Report

Click to download full resolution via product page

Caption: Step-by-step procedure for responding to an Arsenazo I powder spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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